Cas no 3129-90-6 (Isothiocyanic acid(6CI,7CI,8CI,9CI))
3129-90-6 structure
Product Name:Isothiocyanic acid(6CI,7CI,8CI,9CI)
Isothiocyanic acid(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isothiocyanic acid(6CI,7CI,8CI,9CI)
- Hydrogen isothiocyanate
- isothiocyanic acid
- CHEMBL1161685
- NCIOpen2_001924
- NSC-26210
- CHEBI:52221
- azanediidosulfidocarbon
- AKOS006280176
- DTXSID00185205
- HNCS
- CHEBI:24928
- Isothiocyansaeure
- Q2823274
- Isothiozyansaeure
- NSC26210
- BDBM50147622
- 3129-90-6
- Isothiocyanic acid [Forbidden]
- imidosulfidocarbon
- Parathiocyanogen
- [C(NH)S]
-
- Inchi： 1S/CHNS/c2-1-3/h2H
- InChI Key： GRHBQAYDJPGGLF-UHFFFAOYSA-N
- SMILES： S=C=N
Computed Properties
- Exact Mass: 57.9752
- Monoisotopic Mass: 58.983
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 27.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.9A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.228 (estimate)
- Boiling Point: 146°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.4640 (estimate)
- PSA: 22.3
Isothiocyanic acid(6CI,7CI,8CI,9CI) Related Literature
-
1. Hydrogen bonding in some adducts of oxygen bases with acids. Part VI. Infrared and dielectric studies of adducts with isothiocyanic acidS. Detoni,D. Had?i,R. Smerkolj,J. Hawranek,L. Sobczyk J. Chem. Soc. A 1970 2851
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2. Hydrolysis of isothiocyanic acid in strongly acid solutionsT. D. B. Morgan,E. D. Phillips,G. Stedman J. Chem. Soc. A 1969 2318
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Stefano Nuzzo,Brendan Twamley,James A. Platts,Robert J. Baker Chem. Commun. 2016 52 13296
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4. Model theoretical study of 2 + 2 cycloadditions of dialkoxyethynes with heterocumulenesMiquel A. Pericàs,Fèlix Serratosa,Eduard Valenti J. Chem. Soc. Perkin Trans. 2 1987 151
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H. Mackle,P. A. G. O'Hare Trans. Faraday Soc. 1964 60 666
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